2,3-Dihydro-1,4-benzodioxine-6-sulfonyl fluoride

• IUPAC Name: 2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
• InChI: InChI=1S/C8H7FO4S/c9-14(10,11)6-1-2-7-8(5-6)13-4-3-12-7/h1-2,5H,3-4H2
• InChI Key: CZDKQRQGVWYYKX-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)F
• Molecular Formula: C8H7FO4S
• Molecular Weight: 218.20 g/mol
• CAS RN: 1368844-00-1

Description

2,3-Dihydro-1,4-benzodioxine-6-sulfonyl fluoride is a chemical compound with the empirical formula C8H7FO4S. It is a solid substance. The sulfonyl fluoride motif in this compound can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids. This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers.

Molecular Structure Analysis

The molecular weight of 2,3-Dihydro-1,4-benzodioxine-6-sulfonyl fluoride is 218.20. The InChI key for this compound is CZDKQRQGVWYYKX-UHFFFAOYSA-N. The SMILES string representation of this compound is O=S(C1=CC=C(OCCO2)C2=C1)(F)=O.

Physical And Chemical Properties Analysis

2,3-Dihydro-1,4-benzodioxine-6-sulfonyl fluoride is a solid substance. The melting point of this compound is between 66-71 °C. The molecular weight of this compound is 218.20.

Scientific Research Applications

Click Chemistry Connector

This compound serves as a connector in click chemistry for assembling -SO2- linked small molecules with proteins or nucleic acids. .

Antibacterial Agent

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Enantioselective Synthesis

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Medicinal Chemistry

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Antiplatelet Activity

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MilliporeSigma - 2,3-Dihydro-1,4-benzodioxin-6-sulfonyl fluorideSpringer - Bacterial Biofilm InhibitionRSC - Enantioselective SynthesisMDPI - Medicinal ChemistryX-Mol - Antiplatelet Activity

Mechanism of Action

Target of Action

It’s known that sulfonyl fluoride motifs can be used as connectors for the assembly of -so2- linked small molecules with proteins or nucleic acids .

Mode of Action

The mode of action of 2,3-Dihydro-1,4-benzodioxine-6-sulfonyl fluoride involves its interaction with its targets, possibly proteins or nucleic acids . The sulfonyl fluoride motif in the compound can be used as a connector for the assembly of -SO2- linked small molecules with these targets . This is a new click chemistry approach through sulfates, which is a complimentary approach to using amides and phosphate groups as linkers .

Biochemical Pathways

Given its potential to interact with proteins or nucleic acids, it may influence a variety of biochemical pathways depending on the specific targets it interacts with .

Result of Action

Its ability to form -so2- linked small molecules with proteins or nucleic acids suggests it could influence the function of these molecules, potentially leading to various cellular effects .

Future Directions

The sulfonyl fluoride motif in 2,3-Dihydro-1,4-benzodioxine-6-sulfonyl fluoride can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids. This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers. This suggests potential future directions in the development of new chemical synthesis methods and the design of new chemical compounds.